Cas no 37626-98-5 (4-Amino-5-chloro-2-methyl-3-oxo-2H-pyridazine)

• Product Name: 4-Amino-5-chloro-2-methyl-3-oxo-2H-pyridazine
• CAS No: 37626-98-5
• MF: C₅H₆ClN₃O
• MW: 159.573639392853
• CID: 2938589
• Update Time: 2023-08-10

4-Amino-5-chloro-2-methyl-3-oxo-2H-pyridazine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-chloro-2-methyl-3-oxo-2H-pyridazine

• Inchi： 1S/C5H6ClN3O/c1-9-5(10)4(7)3(6)2-8-9/h2H,7H2,1H3
• InChI Key： MIUZAYWFJNXFNQ-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C)C(C=1N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 233
• XLogP3: -0.2
• Topological Polar Surface Area: 58.7